Cas no 62619-59-4 (3,6,9-Undecanetrione, 1,11-bis(5-methyl-2-furanyl)-)
62619-59-4 structure
Product Name:3,6,9-Undecanetrione, 1,11-bis(5-methyl-2-furanyl)-
CAS No:62619-59-4
MF:C21H26O5
MW:358.428146839142
CID:437800
PubChem ID:71384501
Update Time:2025-04-19
3,6,9-Undecanetrione, 1,11-bis(5-methyl-2-furanyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3,6,9-Undecanetrione, 1,11-bis(5-methyl-2-furanyl)-
- 1,11-bis(5-methylfuran-2-yl)undecane-3,6,9-trione
- DTXSID30806754
- 62619-59-4
-
- Inchi: 1S/C21H26O5/c1-15-3-11-20(25-15)13-9-18(23)7-5-17(22)6-8-19(24)10-14-21-12-4-16(2)26-21/h3-4,11-12H,5-10,13-14H2,1-2H3
- InChI Key: YFMIQLVZQGXKBH-UHFFFAOYSA-N
- SMILES: O1C(C)=CC=C1CCC(CCC(CCC(CCC1=CC=C(C)O1)=O)=O)=O
Computed Properties
- Exact Mass: 358.17808
- Monoisotopic Mass: 358.17802393g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 12
- Complexity: 445
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 77.5Ų
Experimental Properties
- PSA: 77.49
3,6,9-Undecanetrione, 1,11-bis(5-methyl-2-furanyl)- Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
62619-59-4 (3,6,9-Undecanetrione, 1,11-bis(5-methyl-2-furanyl)-) Related Products
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